TPA: ovochymase precursor (314-332)
Description
Ovochymase-1
Scientific Research Applications
Retinal Vein Occlusion Treatment
tPA has been explored in the treatment of central retinal vein occlusion (CRVO), a condition that can lead to significant vision loss. Studies indicate that intravitreal injections of tPA can improve visual outcomes in some patients with recent-onset CRVO. For instance, one study found that tPA injections resulted in improved visual acuity in 36% of the patients, with two experiencing complete recovery (Glacet-Bernard et al., 2000). Another study showed that 67% of patients receiving intravitreal tPA for CRVO achieved visual acuity of 20/50 or better, highlighting tPA's potential beneficial role in managing CRVO when used within a few days of symptom onset (Ghazi et al., 2003).
TPA and Glial Function in the Brain
TPA's role extends beyond thrombolytic applications and has been implicated in various brain pathologies. It is thought to regulate processes involving tissue remodeling and plasticity, due to its ability to initiate the degradation of extracellular matrix proteins. The effects of tPA on glial cells, including microglial cells, astrocytes, and Schwann cells, are of particular interest in understanding brain function and improving therapies for neurological diseases (Gravanis & Tsirka, 2005).
tPA in Molecular Sieve Crystallization
TPA-containing precursors are crucial in the crystallization of silica, particularly in the formation of silicalite nanoparticles. These nanoparticles, having MFI-type zeolite framework topology, play a pivotal role in TPA-ion-mediated zeolite crystallization from monomeric and polymeric silica sources (Kirschhock et al., 2001).
tPA's Role in Inflammatory Responses
tPA interacts with low-density lipoprotein receptor-related protein (LRP) to modulate inflammatory responses in the brain, particularly during cerebral ischemia. This interaction results in activation of the nuclear factor (NF)-κB pathway in astrocytes, inducing inducible nitric-oxide synthase expression in ischemic tissue, suggesting a cytokine-like role for tPA independent of its fibrinolytic activity (Zhang et al., 2007).
Properties
sequence |
TKALSSVQEVNGSQRGKGI |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
TPA: ovochymase precursor (314-332) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
